Cas no 102132-54-7 (1-(1,3-Benzodioxol-5-ylcarbonyl)oxypyrrolidine-2,5-dione)

• Product Name: 1-(1,3-Benzodioxol-5-ylcarbonyl)oxypyrrolidine-2,5-dione
• CAS No: 102132-54-7
• MF: C₁₂H₉NO₆
• MW: 263.202963590622
• CID: 1132242
• PubChem ID: 17818818
• Update Time: 2025-07-19

1-(1,3-Benzodioxol-5-ylcarbonyl)oxypyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-
• STL185770
• 2,5-DIOXOPYRROLIDIN-1-YL 2H-1,3-BENZODIOXOLE-5-CARBOXYLATE
• AKOS022061268
• 1-[(1,3-benzodioxol-5-ylcarbonyl)oxy]pyrrolidine-2,5-dione
• A1-24631
• 102132-54-7
• (2,5-dioxopyrrolidin-1-yl) 1,3-benzodioxole-5-carboxylate
• SCHEMBL6177900
• 1-(1,3-Benzodioxol-5-ylcarbonyl)oxypyrrolidine-2,5-dione

• Inchi： 1S/C12H9NO6/c14-10-3-4-11(15)13(10)19-12(16)7-1-2-8-9(5-7)18-6-17-8/h1-2,5H,3-4,6H2
• InChI Key： HQBZRXMGUFEPGE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2=C(C=1)OCO2)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 263.04297
• Monoisotopic Mass: 263.04298701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• PSA: 82.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-(1,3-Benzodioxol-5-ylcarbonyl)oxypyrrolidine-2,5-dione

Professional Introduction to Compound with CAS No. 102132-54-7 and Product Name: 1-(1,3-Benzodioxol-5-ylcarbonyl)oxypyrrolidine-2,5-dione

Compound with the CAS number 102132-54-7 and the product name 1-(1,3-Benzodioxol-5-ylcarbonyl)oxypyrrolidine-2,5-dione represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical development. The molecular framework of this compound incorporates a benzodioxole moiety, which is well-known for its role in various bioactive molecules, and an oxypyrrolidine core, a structure that has shown promise in modulating biological pathways relevant to neurological and metabolic disorders.

The 1-(1,3-Benzodioxol-5-ylcarbonyl)oxypyrrolidine-2,5-dione structure is particularly intriguing because it combines the rigidity of the benzodioxole ring system with the flexibility of the oxypyrrolidine scaffold. This combination not only enhances the compound's solubility and bioavailability but also allows for diverse interactions with biological targets. Recent studies have highlighted the compound's potential as a scaffold for drug discovery, particularly in the context of developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In the realm of medicinal chemistry, the benzodioxol-5-ylcarbonyl group serves as a key pharmacophore, contributing to the compound's ability to interact with specific enzymes and receptors. This moiety has been extensively studied for its role in enhancing binding affinity and selectivity, making it a valuable component in the design of novel therapeutics. The oxypyrrolidine-2,5-dione moiety, on the other hand, provides a platform for further functionalization, allowing researchers to tailor the compound's properties for specific therapeutic applications.

Recent advancements in computational chemistry have enabled more precise modeling of how 1-(1,3-Benzodioxol-5-ylcarbonyl)oxypyrrolidine-2,5-dione interacts with biological targets. These studies have revealed that the compound exhibits high binding affinity for certain proteases and kinases implicated in disease pathogenesis. For instance, preliminary computational studies suggest that this compound may inhibit enzymes such as BACE1 (beta-site APP cleaving enzyme 1), which is a key player in the formation of amyloid plaques associated with Alzheimer's disease. This finding underscores the potential of this compound as a lead candidate for further development into a therapeutic agent.

The synthesis of 1-(1,3-Benzodioxol-5-ylcarbonyl)oxypyrrolidine-2,5-dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The benzodioxole ring system is typically introduced via Friedel-Crafts acylation or nucleophilic substitution reactions, while the oxypyrrolidine core is constructed through cyclocondensation reactions involving appropriate precursors. The presence of both carbonyl and dione functionalities necessitates precise control over reaction conditions to avoid side products that could compromise the compound's efficacy.

One of the most compelling aspects of this compound is its potential to serve as a versatile scaffold for drug development. The structural features of 1-(1,3-Benzodioxol-5-ylcarbonyl)oxypyrrolidine-2,5-dione allow for modifications at multiple positions without losing its core pharmacological activity. This flexibility has enabled researchers to generate libraries of derivatives with varying properties, which can be screened for enhanced potency and selectivity. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

Current research efforts are focused on evaluating the pharmacokinetic properties of 1-(1,3-Benzodioxol-5-ylcarbonyl)oxypyrrolidine-2,5-dione to ensure its suitability for clinical development. Studies have begun to explore its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles in preclinical models. These studies are crucial for determining whether the compound can reach therapeutic concentrations in vivo and whether it exhibits any adverse effects at relevant doses.

The benzodioxole moiety is known to exhibit significant pharmacological activity across various therapeutic areas due to its ability to interact with multiple biological targets. In addition to its potential role in neurodegenerative diseases, this moiety has been explored in anticancer therapies where it can modulate signaling pathways involved in cell proliferation and survival. The oxypyrrolidine core adds another layer of complexity by providing a site for further chemical modification to enhance target specificity.

Recent publications have highlighted the use of 1-(1,3-Benzodioxol-5-ylcarbonyl)oxypyrrolidine-2,5-dione as a starting point for developing novel inhibitors targeting enzymes involved in inflammation and immune response. These enzymes play a critical role in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). By inhibiting these enzymes, researchers hope to develop treatments that can modulate immune responses without causing systemic side effects.

The synthesis and characterization of this compound have also led to insights into new synthetic methodologies that could be applied more broadly in medicinal chemistry. For instance, recent advances in transition-metal-catalyzed reactions have enabled more efficient construction of complex molecular frameworks like those found in 1-(1,3-Benzodioxol-5-ylcarbonyl)oxypyrrolidine-2,5-dione. These methods not only improve synthetic efficiency but also allow for greater control over stereochemistry during molecule construction.

In conclusion,1-(1,3-Benzodioxol-5-y-carbonyl)oxypyrrolidine -2 , 5 -dione (CAS No . 102132 -54 -7) represents an exciting opportunity for further research and development within pharmaceutical chemistry . Its unique structural features , coupled with promising preliminary data on its biological activity , make it an attractive candidate for future clinical studies . As research continues , we can expect more detailed insights into its potential applications across various therapeutic areas . p >